Cas no 880362-05-0 (1-(3-Methylpyridin-2-yl)-1,4-diazepane)

• Product name: 1-(3-Methylpyridin-2-yl)-1,4-diazepane
• CAS No: 880362-05-0
• MF: C₁₁H₁₇N₃
• MW: 191.27278
• MDL: MFCD08061111
• CID: 93127
• PubChem ID: 16740663

1-(3-Methylpyridin-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylpyridin-2-yl)-1,4-diazepane
• 1-(3-Methyl-2-pyridyl)homopiperazine
• 1-(3-Methylpyridin-2-yl)1,4-diazepane
• 1-(3-methyl-2-pyridyl)-1,4-diazaperhydroepine
• 1-(3-METHYL-PYRIDIN-2-YL)-[1,4]DIAZEPANE
• MFCD08061111
• DTXSID70587616
• J-503166
• FT-0735366
• 880362-05-0
• AKOS005254382
• 1-(3-methylpyridin-2-yl)-[1,4]diazepane
• SCHEMBL14818765
• A862333
• MS-20026
• 1-(3-Methyl-2-pyridinyl)-1,4-diazepane, AldrichCPR
• BBL100501
• STL554295

• MDL： MFCD08061111
• Inchi： InChI=1S/C11H17N3/c1-10-4-2-6-13-11(10)14-8-3-5-12-7-9-14/h2,4,6,12H,3,5,7-9H2,1H3
• InChI Key： ATUSBQCZIPECGZ-UHFFFAOYSA-N
• SMILES： CC1=C(N=CC=C1)N2CCCNCC2

Computed Properties

• Exact Mass: 191.14200
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų
• XLogP3: 1.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.034
• Boiling Point: 339.3°C at 760 mmHg
• Flash Point: 159°C
• Refractive Index: 1.5735
• PSA: 28.16000
• LogP: 1.58350
• Sensitiveness: Air Sensitive
• Solubility: Not determined

1-(3-Methylpyridin-2-yl)-1,4-diazepane Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：8

1-(3-Methylpyridin-2-yl)-1,4-diazepane Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines